Cas no 1279208-77-3 ([2-(5-Isopropyl-1H-[1,2,4]triazol-3-yl)-ethyl]-(4-methoxy-phenyl)-amine)

• Product Name: [2-(5-Isopropyl-1H-[1,2,4]triazol-3-yl)-ethyl]-(4-methoxy-phenyl)-amine
• CAS No: 1279208-77-3
• MF: C₁₄H₂₀N₄O
• MW: 260.334802627563
• CID: 5168321
• Update Time: 2025-06-10

[2-(5-Isopropyl-1H-[1,2,4]triazol-3-yl)-ethyl]-(4-methoxy-phenyl)-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-(5-Isopropyl-1H-1,2,4-triazol-3-yl)ethyl)-4-methoxyaniline
• [2-(5-Isopropyl-1H-[1,2,4]triazol-3-yl)-ethyl]-(4-methoxy-phenyl)-amine

• Inchi： 1S/C14H20N4O/c1-10(2)14-16-13(17-18-14)8-9-15-11-4-6-12(19-3)7-5-11/h4-7,10,15H,8-9H2,1-3H3,(H,16,17,18)
• InChI Key： SDJFIRQVTCXQER-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NCCC1NN=C(C(C)C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 254
• XLogP3: 3.1
• Topological Polar Surface Area: 62.8

Additional information on [2-(5-Isopropyl-1H-[1,2,4]triazol-3-yl)-ethyl]-(4-methoxy-phenyl)-amine

[2-(5-Isopropyl-1H-[1,2,4]triazol-3-yl)-ethyl]-(4-methoxy-phenyl)-amine (CAS No. 1279208-77-3)

[2-(5-Isopropyl-1H-[1,2,4]triazol-3-yl)-ethyl]-(4-methoxy-phenyl)-amine (CAS No. 1279208-77-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their broad spectrum of pharmacological properties, including antifungal, antiviral, and anti-inflammatory activities.

The molecular structure of [2-(5-Isopropyl-1H-[1,2,4]triazol-3-yl)-ethyl]-(4-methoxy-phenyl)-amine is characterized by a triazole ring attached to an ethyl group and a 4-methoxyphenyl moiety. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for various therapeutic applications. Recent studies have highlighted the importance of triazole derivatives in drug discovery, particularly in the development of novel antifungal agents and inhibitors of specific enzymes involved in disease pathways.

In the context of antifungal activity, [2-(5-Isopropyl-1H-[1,2,4]triazol-3-yl)-ethyl]-(4-methoxy-phenyl)-amine has shown promising results in vitro against a range of fungal pathogens. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common opportunistic fungal pathogens responsible for serious infections in immunocompromised patients. The mechanism of action is believed to involve the disruption of fungal cell membrane integrity and inhibition of key enzymes involved in ergosterol biosynthesis.

Beyond its antifungal properties, [2-(5-Isopropyl-1H-[1,2,4]triazol-3-yl)-ethyl]-(4-methoxy-phenyl)-amine has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Research conducted by a team at the University of California demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that [2-(5-Isopropyl-1H-[1,2,4]triazol-3-yl)-ethyl]-(4-methoxy-phenyl)-amine could be a promising lead compound for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of [2-(5-Isopropyl-1H-[1,2,4]triazol-3-yl)-ethyl]-(4-methoxy-phenyl)-amine have also been studied to evaluate its suitability as a therapeutic agent. Preliminary data indicate that this compound has favorable oral bioavailability and metabolic stability. In vivo studies using animal models have shown that it can be effectively absorbed from the gastrointestinal tract and distributed to target tissues with minimal toxicity. These characteristics are crucial for ensuring that the compound can be administered orally and reach therapeutic concentrations in the body.

In addition to its direct biological activities, [2-(5-Isopropyl-1H-[1,2,4]triazol-3-yl)-ethyl]-(4-methoxy-phenyl)-amine has been explored as a scaffold for the design and synthesis of more potent derivatives. Medicinal chemists have used this compound as a starting point to introduce various functional groups and modifications aimed at enhancing its potency and selectivity. For example, substituting different alkyl groups on the triazole ring or modifying the 4-methoxyphenyl moiety has led to the discovery of several analogs with improved pharmacological profiles.

The safety profile of [2-(5-Isopropyl-1H-[1,2,4]triazol-3-yl)-ethyl]-(4-methoxy-phenyl)-amine is another important aspect that has been extensively studied. Toxicity assessments in both in vitro and in vivo models have shown that this compound is well-tolerated at therapeutic doses. However, as with any new drug candidate, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, [2-(5-Isopropyl-1H-[1,2,4]triazol-3-y l)-ethyl]-(4-methoxy -phen yl ) -am ine (CAS No. 1279208 -77 -3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in medicinal chemistry research. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use as a therapeutic agent.